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Compound of Interest

Compound Name: D-[1,2-13C2]xylose
CAS No.: 201741-00-6
Cat. No.: B584070
Get Quote
. J

Executive Safety Summary & Risk Profile

Substance Classification: D-[1,2-13C2]Xylose is a stable isotope-labeled carbohydrate. It is
non-radioactive and generally classified as non-hazardous under GHS standards (OSHA HCS
2012). However, as a high-value reagent used in metabolic flux analysis and NMR
spectroscopy, handling protocols must prioritize sample integrity alongside standard chemical
hygiene.

The Dual-Risk Framework

Effective handling requires addressing two distinct categories of risk. Most safety guides ignore

the second, leading to experimental failure.
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Risk Category Primary Concern Mitigation Strategy

Inhalation of fine dust; minor Standard PPE (Nitrile gloves,

Personnel Safety o
eye irritation. safety glasses).

Isotopic dilution (contamination

) ) with natural 12C); ) ) )
Experimental Integrity desiccation, dedicated

Hydrolysis/Degradation from

"Clean-hand" protocols,

) spatulas.
moisture.

Personal Protective Equipment (PPE) Matrix

While the toxicological threat is low, the requirement for purity dictates the PPE choice. Human
skin is a source of natural abundance carbon (oils, skin cells) and moisture, both of which

compromise the reagent.

Recommended PPE Configuration
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Component

Specification

Rationale (Causality)

Hand Protection

Nitrile Gloves (4 mil minimum)

Latex proteins can introduce
carbon contamination. Nitrile
provides an inert barrier
against skin oils and moisture

transfer.

Eye Protection

Safety Glasses with Side
Shields

Prevents ocular contact with
fine powder. While xylose is
non-toxic, particulates can

cause mechanical irritation.

Respiratory

N95 Mask (Optional but

Recommended)

Prevents inhalation of fine
powder during weighing.
Crucially, it prevents exhalation
moisture from hydrating the

hygroscopic powder.

Body Protection

Standard Cotton Lab Coat

Prevents static buildup
common with synthetic fabrics,
which can cause the dry
powder to scatter during

weighing.

Operational Protocol: The "Clean Chain" Workflow

Objective: Transfer D-[1,2-13C2]xylose from stock to solution with 0% isotopic contamination

and <1% mass loss.

Phase A: Preparation and Environment

 Static Control: Use an antistatic gun or ionizing blower if the humidity is <30%. Charged

xylose powder will "jump” from the spatula, leading to mass errors.

» Workspace: Clean the balance area with 70% ethanol to remove residual carbon sources

(dust, previous reagents). Allow to dry completely.
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Phase B: Weighing and Solubilization

Note: This protocol assumes the use of an analytical balance with 0.1 mg readability.

» Equilibration: Remove the reagent container from the refrigerator/freezer. Do not open until it
reaches room temperature (approx. 30 mins).

o Reasoning: Opening a cold bottle introduces condensation, which degrades the sugar and
alters the weighing mass.

e Aliquot Transfer: Use a dedicated, stainless steel or antistatic plastic spatula. Do not use
wood or paper weighing boats (potential carbon leaching).

» Immediate Resealing: Purge the headspace with dry nitrogen or argon (if available) before
recapping to displace moisture. Parafilm the cap immediately.

Workflow Visualization

The following diagram illustrates the critical decision points to prevent contamination during the
handling process.
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Figure 1: Decision logic for handling hygroscopic stable isotopes to prevent moisture-induced
degradation.

Storage and Stability Management

Proper storage is the primary defense against chemical degradation. D-[1,2-13C2]xylose is
chemically stable but physically vulnerable.

o Temperature: Store at 2—-8°C (Refrigerated) or -20°C for long-term (>6 months). Tightly
sealed.
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Hygroscopicity: Xylose is hygroscopic. If the powder clumps, it has absorbed water. This
does not change the isotopic enrichment but will affect the molar mass calculations (you will
weigh water instead of sugar).

o Correction: If clumping occurs, dry the material in a vacuum desiccator over P20s
overnight before critical weighing.

Disposal and Decontamination

Although D-xylose is biodegradable and non-toxic, laboratory compliance requires treating it as

chemical waste.

Primary Disposal: Dissolve excess solid in water and dispose of in the Non-Hazardous
Organic Aqueous waste stream.

Container Disposal: Triple rinse the empty vial with water. Deface the label (remove "13C"
markings to prevent confusion) and dispose of the glass vial in the glass recycling or sharps
container.

Spill Management:
o Sweep up dry spills carefully to avoid dust generation.

o Wipe the area with a wet paper towel. No special neutralization is required.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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